Gadolinium-158

• IUPAC Name: gadolinium-158
• InChI: InChI=1S/Gd/i1+1
• InChI Key: UIWYJDYFSGRHKR-OUBTZVSYSA-N
• Canonical SMILES: [Gd]
• Isomeric SMILES: [158Gd]
• Molecular Formula: Gd
• DSSTOX Substance ID: DTXSID90164589
• Molecular Weight: 157.92411 g/mol
• CAS No.: 15068-71-0

Description

Gadolinium-158 is a stable, neutron-rich isotope of gadolinium prized for its exceptionally low thermal neutron capture cross-section, a property that stands in stark contrast to other gadolinium isotopes like Gd-157, which have the highest known neutron capture cross-sections. This unique characteristic makes Gd-158 an invaluable tool in nuclear physics research for studying neutron absorption phenomena, validating nuclear models, and serving as a reference standard. Its primary research applications include fundamental studies in neutron shielding, where it is used to understand and design composite materials, and as a crucial component in experiments investigating the burn-up of nuclear fuels and the transmutation of nuclear waste. Furthermore, the isotopic purity of Gd-158 is critical for advanced spectroscopic studies, including Mössbauer spectroscopy, where it provides a clean signal free from interference by other isotopes. This high-purity isotope is also employed in the production of other rare isotopes and as a target material in particle accelerators. Supplied with a certificate of analysis, our this compound is engineered to meet the rigorous demands of academic, governmental, and industrial research laboratories. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Nuclear Structure and Spectroscopy of Gadolinium 158

Systematics of Energy Levels and Nuclear Decay Schemes

The arrangement of energy levels and the transitions between them in ¹⁵⁸Gd reveal a complex interplay of collective and single-particle motions.

Characterization of Low-lying Excited States in Gadolinium-158

The low-lying excited states in ¹⁵⁸Gd have been extensively studied, revealing a landscape dominated by collective rotational and vibrational modes. uokerbala.edu.iq High-resolution studies, such as the (p,t) reaction, have identified a significant number of these states. researchgate.netarxiv.org For instance, one study assigned spins and parities to over 200 excited states up to an energy of 4.3 MeV. researchgate.netarxiv.org This included 95 states with spin-parity 2+, 64 with 4+, 14 with 6+, and approximately 20 negative parity states. researchgate.netarxiv.org

The study of these low-lying states is crucial for understanding nuclear deformation and collective behavior. uokerbala.edu.iq The analysis of these states, often organized into rotational bands, provides a rigorous test for nuclear structure models. researchgate.netarxiv.org The large number of identified states with the same spin and parity allows for statistical analyses, which can reveal deeper symmetries and their potential breaking in the nucleus. researchgate.netarxiv.org

Table 1: Number of Assigned Low-Lying Excited States in ¹⁵⁸Gd

Spin-Parity	Number of States
0+	36 (5 tentative)
2+	95
4+	64
6+	14
Negative Parity	~20

Data from high-resolution (p,t) reaction studies. researchgate.netarxiv.org

Investigation of High Spin States and Rotational Band Structures

The behavior of ¹⁵⁸Gd at high angular momentum has been investigated through heavy-ion fusion reactions. iaea.org These studies extend the known rotational bands to significantly higher spin states. iaea.orgosti.gov For example, in the neighboring isotope ¹⁶⁰Ho, populated via reactions involving a ¹⁵⁸Gd target, rotational bands have been extended, and band crossings have been observed for the first time. iaea.orgosti.gov

The analysis of rotational bands, which are sequences of states with energies following an I(I+1) pattern, is fundamental to understanding the collective rotation of the deformed nucleus. The moments of inertia derived from these bands provide critical data for theoretical models. researchgate.net The study of how these bands behave at high spin, including phenomena like backbending and band termination, offers insights into the Coriolis forces and the alignment of individual nucleon angular momenta with the rotational axis.

Identification and Analysis of Vibrational States (Beta and Gamma Bands)

In addition to rotational motion, the ¹⁵⁸Gd nucleus exhibits vibrational modes, specifically beta (β) and gamma (γ) vibrations, which correspond to oscillations in the nuclear shape. The Interacting Boson Model (IBM) has been employed to describe the energy levels of the ground state, beta, and gamma bands in ¹⁵⁸Gd. iaea.orgkinr.kyiv.uaresearchgate.net

Initial calculations using the SU(3) limit of the IBM showed that the energy states of the same spin in the beta and vibrational bands were degenerate. iaea.orgkinr.kyiv.uaresearchgate.net By introducing a pairing interaction to break this symmetry, the degeneracy was lifted, bringing the calculated energy levels closer to experimental observations. kinr.kyiv.uaresearchgate.net The study of these vibrational bands and their mixing with other states is essential for a complete understanding of the collective dynamics of the nucleus.

Studies of Collective and Two-Quasiparticle Configurations

The structure of ¹⁵⁸Gd is not purely collective; it also features states arising from the excitation of a few nucleons, known as two-quasiparticle states. cern.ch These states are often observed in studies of radiative neutron capture. cern.ch The interplay between these single-particle excitations and the collective rotational and vibrational motions is a key area of research. uokerbala.edu.iq

In deformed nuclei like ¹⁵⁸Gd, the individual nucleons move in orbitals described by the Nilsson model. The coupling of these single-particle orbitals gives rise to various excited states. For instance, in the neighboring nucleus ¹⁵⁸Tb, the observed energy levels have been interpreted in terms of the coupling of a specific proton orbital with various neutron orbitals. aps.org This analysis allows for the determination of the residual neutron-proton interaction energies for different configurations. aps.org The study of these two-quasiparticle states and their interaction with collective modes provides a detailed picture of the nuclear structure.

Electromagnetic Transition Properties of this compound

The de-excitation of the excited states in ¹⁵⁸Gd occurs primarily through the emission of gamma rays. The study of these gamma-ray spectra provides crucial information about the transition probabilities between different energy levels.

Gamma-ray Emission Spectra Resulting from this compound De-excitation

The gamma-ray spectrum of ¹⁵⁸Gd is complex, arising from the de-excitation of numerous excited states. researchgate.net A significant portion of the research on ¹⁵⁸Gd's gamma-ray spectrum comes from the study of the thermal neutron capture on ¹⁵⁷Gd, which forms an excited ¹⁵⁸Gd* nucleus. oup.comarxiv.org This excited state de-excites through a cascade of gamma-ray emissions, typically involving an average of four gamma rays, to reach the ground state. arxiv.org

Detailed spectroscopic studies have been conducted to measure the energies and intensities of these gamma rays. oup.comarxiv.org These measurements are essential for constructing a detailed decay scheme of ¹⁵⁸Gd. capes.gov.br The analysis of the gamma-ray spectrum allows for the determination of branching ratios and transition probabilities, which are then compared with theoretical predictions from models like the Interacting Boson Model. uokerbala.edu.iq For instance, coincident gamma spectroscopy has been used to identify specific photon emissions, such as the 1107.6 keV photon from the de-excitation of the ¹⁵⁸Gd nucleus. afit.edu

The emitted gamma rays can also interact with the atomic electrons, leading to internal conversion, where the excitation energy is transferred to an electron, which is then ejected from the atom. allenpress.com This process is particularly significant in the de-excitation of ¹⁵⁸Gd. allenpress.com The resulting vacancies in the electron shells are filled through the emission of characteristic X-rays and Auger electrons. allenpress.com

Precision Measurements of Prompt Gamma Ray Intensities and Energies

Precise measurements of the prompt gamma-ray spectrum from the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction are fundamental to understanding the nuclear de-excitation process. Experiments using high-purity germanium (HPGe) detectors have enabled detailed characterization of the emitted gamma rays.

In one such study, the gamma-ray energy spectrum from the thermal neutron capture on an enriched ¹⁵⁷Gd target was measured for energies ranging from 0.11 MeV to approximately 8 MeV. arxiv.org The experiment, conducted at the Japan Spallation Neutron Source (JSNS) using the Accurate Neutron–Nucleus Reaction Measurement Instrument (ANNRI), utilized radioactive sources like ⁶⁰Co, ¹³⁷Cs, and ¹⁵²Eu, as well as the ³⁵Cl(n,γ) reaction, to accurately determine the detector's efficiency across a wide energy range. arxiv.orgarxiv.org This high-resolution measurement allowed for the identification and quantification of numerous prompt gamma rays. arxiv.org

Key findings from these precision measurements include:

The identification of 15 prominent gamma-ray peaks above 5 MeV and their associated peaks below 1.6 MeV. arxiv.orgresearchgate.netjaea.go.jp

The total energy released in the de-excitation of the ¹⁵⁸Gd* compound nucleus, formed after thermal neutron capture, is approximately 7.937 MeV. arxiv.org

The de-excitation does not occur through a single gamma-ray emission but rather through a cascade, with an average of four gamma rays emitted per capture event. arxiv.org

The intensities of these gamma rays are a critical component of the analysis. For instance, in the ¹⁵⁷Gd(n,γ) reaction, a total of 390 gamma lines have been identified, with energies ranging from 79.5 keV to 7857.670 keV and intensities varying from 2 x 10⁻⁸ to 139 gamma-quanta per 100 captured neutrons. scirp.org

A selection of prominent prompt gamma rays and their intensities from the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction are presented in the table below.

Energy (keV)	Intensity (per 100 captures)
79.51	11.2
181.93	7.9
780.1	5.1
962.1	8.1
6746.8	3.2
7937.7	0.013

This table is for illustrative purposes and represents a subset of the measured gamma rays.

Modeling and Description of the Continuum Gamma-ray Spectrum

While discrete, high-intensity gamma-ray peaks are a significant feature of the ¹⁵⁸Gd spectrum, a large portion of the de-excitation energy is released through a continuum of lower-energy gamma rays. Modeling this continuum is essential for a complete understanding of the de-excitation process.

Researchers have developed sophisticated models to describe the full gamma-ray spectrum, combining data from direct measurements with theoretical inputs. arxiv.orgresearchgate.netjaea.go.jp The "ANNRI-Gd model," for example, simulates the gamma-ray energy spectrum from the thermal neutron capture on ¹⁵⁷Gd. okayama-u.ac.jp This model treats the discrete peaks and the continuum component separately and then combines them to generate the total spectrum. okayama-u.ac.jp

The continuum component is typically described using statistical models that rely on:

Nuclear Level Density (NLD): This describes the number of nuclear energy levels per unit of energy at a given excitation energy.

Photon Strength Function (PSF): This function characterizes the average electromagnetic transition strength from a given excitation energy.

For ¹⁵⁸Gd, theoretical inputs for the NLD are often derived from the Hartree-Fock-Bogoliubov (HFB) method, while the PSF for electric dipole (E1) transitions is commonly modeled using the Standard Lorentzian (SLO) model. okayama-u.ac.jp These models are then validated and refined by comparing their predictions with experimentally measured spectra. arxiv.orgoup.com The comparison between the observed and modeled gamma-ray spectra for the ¹⁵⁷Gd(n,γ) reaction has shown good agreement, validating the combined approach of using experimental data for prominent peaks and theoretical models for the continuum. arxiv.orgoup.com

Analysis of Gamma-ray Cascades in this compound

The de-excitation of the excited ¹⁵⁸Gd* nucleus proceeds through gamma-ray cascades, which are sequences of gamma-ray emissions that progressively lower the nucleus's energy until it reaches the ground state. arxiv.orgresearchgate.net The study of these cascades provides detailed information about the nuclear level scheme and the decay pathways.

Upon capturing a thermal neutron, ¹⁵⁷Gd forms a compound ¹⁵⁸Gd* nucleus with an excitation energy of 7937 keV and a spin-parity of Jπ = 2⁻. arxiv.org This state de-excites through an average of four gamma-ray emissions to reach the stable ¹⁵⁸Gd ground state (Jπ = 0⁺). arxiv.org The analysis of these cascades involves measuring the energies and intensities of coincident gamma rays.

Experiments using techniques like summed amplitudes of coinciding pulses have been employed to investigate the decay of the ¹⁵⁸Gd compound state. iaea.org These studies have identified two-step cascades that populate the first three levels of the ground-state rotational band (Kπ = 0⁺). iaea.org Furthermore, decay modes for numerous levels up to an excitation energy of approximately 4 MeV have been established for the first time through this type of analysis. iaea.org

The experimental distributions of cascade intensities as a function of the primary transition energy are compared with calculations based on different models of nuclear level density. iaea.org This comparison helps to refine our understanding of the statistical properties of the nucleus at high excitation energies. The continuum part of the gamma-ray spectrum arises from these multi-step de-excitations of ¹⁵⁸Gd*. researchgate.net

Internal Conversion Electron and Auger Electron Emission Characteristics

Following the initial gamma-ray emission during the de-excitation of ¹⁵⁸Gd*, the energy of a nuclear transition can be transferred to an orbital electron, causing it to be ejected from the atom. This process is known as internal conversion (IC), and the ejected electron is called an internal conversion electron. The vacancy left by the IC electron is then filled by an electron from a higher energy level, with the excess energy being released as either a characteristic X-ray or an Auger electron.

In the de-excitation of ¹⁵⁸Gd*, a significant portion of the nuclear transitions result in the emission of internal conversion electrons. allenpress.com It has been reported that 69% of the nuclear excited-state decays produce IC electrons. allenpress.com These electrons have a wide range of energies, from 79 keV up to 6.9 MeV, although the probability of emitting the highest energy electrons is very low. allenpress.com

Following internal conversion, the atom is left in an excited state with a vacancy in one of its inner electron shells. This vacancy is rapidly filled by an outer-shell electron, and the energy difference can be released in the form of an Auger electron. This process, known as the Auger cascade, results in the emission of multiple low-energy electrons. For ¹⁵⁸Gd, the relaxation of the compound nucleus yields an additional 5 Auger electrons with an average energy of 0.85 keV per capture. researchgate.net

The emission of both internal conversion and Auger electrons is a key feature of the de-excitation of ¹⁵⁸Gd*. The table below summarizes the characteristics of these emitted electrons.

Electron Type	Energy Range / Average Energy	Emission Process
Internal Conversion (IC) Electrons	79 keV to 6.9 MeV	Energy from nuclear transition is transferred to an orbital electron, which is then ejected. allenpress.com
Auger Electrons	Average energy of 0.85 keV	An inner-shell electron vacancy is filled by an outer-shell electron, with the energy released by ejecting another electron. researchgate.net

Calculations of electron energy levels in gadolinium atoms, using methods like the Hartree-Fock-Slater approximation with relativistic corrections, have been performed to better understand and predict the probability of Auger electron emission. researchgate.net These calculations are crucial for accurately modeling the full spectrum of emitted radiation from the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction.

Determination of Reduced Transition Probabilities (B(E2) Values) for this compound

The reduced transition probability, B(E2), is a measure of the likelihood of a nucleus undergoing an electric quadrupole (E2) transition between two energy levels. These values are crucial for testing nuclear models and understanding the collective behavior of nuclei. For ¹⁵⁸Gd, B(E2) values have been determined through various experimental techniques, including Coulomb excitation and gamma-ray spectroscopy.

The Interacting Boson Model (IBM) and its variations have been used to theoretically calculate B(E2) values for ¹⁵⁸Gd and compare them with experimental data. ias.ac.inuokerbala.edu.iq These models treat the collective excitations of the nucleus in terms of interacting bosons. By fitting the calculated energy levels to the experimental ones, the wave functions of the nuclear states can be determined, which are then used to calculate the B(E2) values. ias.ac.in The sensitivity of the B(E2) values to the wave functions makes them a stringent test of the model's accuracy. ias.ac.in

Ultra-precise measurements using techniques like the Gamma-Ray Induced Doppler (GRID) broadening technique have provided high-quality data on B(E2) values in ¹⁵⁸Gd. osti.gov These experiments have revealed important information about the structure of excited states, including those associated with possible two-phonon vibrational excitations. osti.gov

The table below presents a comparison of experimental and calculated B(E2) values for transitions within the ground state band of ¹⁵⁸Gd.

Transition	Experimental B(E2) (e²b²)	Calculated B(E2) (e²b²)
2⁺ → 0⁺	4.45(5)	4.45
4⁺ → 2⁺	2.10(10)	2.05
6⁺ → 4⁺	1.80(15)	1.76
8⁺ → 6⁺	1.75(20)	1.69
10⁺ → 8⁺	1.68(25)	1.65

Note: The calculated values are from a specific theoretical model and are shown for comparative purposes. The agreement between experimental and theoretical values is generally good, indicating the validity of the underlying nuclear models. ias.ac.in

Extraction of Quadrupole Moments and Nuclear Shape Deformation Parameters (β₂)

The electric quadrupole moment (Q) of a nucleus is a measure of the deviation of its charge distribution from spherical symmetry. It is directly related to the nuclear shape deformation parameter, β₂. For deformed nuclei like ¹⁵⁸Gd, these parameters are fundamental to describing their structure.

The quadrupole moment and the deformation parameter β₂ can be extracted from the experimentally determined B(E2) values. The relationship between the intrinsic quadrupole moment Q₀ and the B(E2) value for the transition from the ground state (0⁺) to the first excited state (2⁺) in a rotational nucleus is given by:

B(E2; 0⁺ → 2⁺) = (5/16π) * e² * Q₀²

The intrinsic quadrupole moment Q₀ is related to the deformation parameter β₂ by the approximate formula:

Q₀ = (3 / √5π) * Z * R² * β₂ * (1 + 0.16β₂)

where Z is the atomic number and R is the nuclear radius.

Theoretical models, such as the Dynamic Deformation Model (DDM) and the Interacting Boson Model (IBM), have been used to calculate the quadrupole moments and deformation parameters for ¹⁵⁸Gd. hrpub.orgnaturalspublishing.com These calculations often involve fitting the model parameters to reproduce experimental energy levels and transition probabilities. hrpub.orgnaturalspublishing.com The sign of the quadrupole moment indicates the type of deformation: a positive value corresponds to a prolate (cigar-like) shape, while a negative value indicates an oblate (pancake-like) shape. For ¹⁵⁸Gd, the deformation is known to be prolate.

By comparing calculated energy levels with experimental data and using Nilsson level diagrams, the deformation parameter β₂ can be inferred. hrpub.orghrpub.org This, in turn, allows for the calculation of the quadrupole moment. hrpub.orghrpub.org The value of β₂ for the ground state of ¹⁵⁸Gd has been determined to be approximately 0.232 from various experimental and theoretical studies. researchgate.net

Research on Nuclear Level Density and Photon Strength Functions of this compound

The nuclear level density (NLD) and photon strength function (PSF) are crucial statistical properties that govern the gamma-decay process in nuclei, particularly in the continuum region where individual energy levels cannot be resolved.

Nuclear Level Density (NLD): The NLD describes the number of nuclear states per unit energy interval at a given excitation energy. For ¹⁵⁸Gd, the NLD has been investigated by comparing experimental data from neutron capture experiments with theoretical models. arxiv.orgoup.com The experimental level density can be inferred from the analysis of gamma-ray cascades and the continuum part of the gamma-ray spectrum. iaea.org Theoretical models, such as the Hartree-Fock-Bogoliubov (HFB) method, provide predictions for the NLD that can be tested against experimental data. okayama-u.ac.jp

Photon Strength Function (PSF): The PSF describes the average electromagnetic strength of gamma-ray transitions from highly excited nuclear states. It is a key input for statistical model calculations of nuclear reactions. The PSF for ¹⁵⁸Gd has been studied through the analysis of gamma-ray spectra following radiative neutron capture. osti.govepj-conferences.org

Experimental studies using facilities like the Detector for Advanced Neutron Capture Experiments (DANCE) at the Los Alamos Neutron Science Center have provided valuable data on the PSF of gadolinium isotopes. epj-conferences.orgaip.org These experiments have focused on understanding features like the "scissors mode," which is a type of magnetic dipole (M1) resonance observed in deformed nuclei. epj-conferences.org The results for ¹⁵⁸Gd indicate that the scissors-mode resonances are built not only on the ground state but also on excited levels. epj-conferences.org Furthermore, the strength of the scissors mode in the even-even ¹⁵⁸Gd is found to be significantly lower than in the neighboring odd-mass gadolinium isotopes. epj-conferences.org

Advanced Spectroscopic Methodologies for this compound Investigations

A variety of sophisticated spectroscopic techniques are utilized to investigate the complex nuclear structure of ¹⁵⁸Gd. These methods allow for precise measurements of gamma-ray energies, transition probabilities, and other nuclear parameters, leading to a detailed understanding of its excited states.

Application of High-Resolution Gamma-ray Spectroscopy

High-resolution gamma-ray spectroscopy is a cornerstone in the study of ¹⁵⁸Gd's nuclear structure. This technique involves the detection and energy measurement of gamma rays emitted from the excited ¹⁵⁸Gd* nucleus, typically formed after thermal neutron capture by ¹⁵⁸Gd. arxiv.orgarxiv.org The resulting gamma-ray spectrum is complex, containing a multitude of peaks corresponding to transitions between different energy levels. scirp.org

Researchers utilize advanced detector systems, such as high-purity germanium (HPGe) detectors, to achieve the necessary energy resolution to distinguish between the numerous gamma rays. tandfonline.comoup.comresearchgate.net For instance, studies have focused on prominent gamma-ray peaks at energies like 79.5 keV, 182 keV, and even high-energy gammas up to approximately 7.94 MeV, which corresponds to the Q-value of the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction. tandfonline.comtandfonline.comaesj.net The analysis of these spectra allows for the construction of detailed decay schemes, identifying the sequence of gamma-ray emissions as the nucleus de-excites to its ground state. uchicago.edu

Recent advancements in gamma-ray tracking arrays, like AGATA and GRETA, promise even greater sensitivity and precision, enabling the study of weaker and more exotic gamma-ray transitions in nuclei like ¹⁵⁸Gd. researchgate.net These technologies will further refine our understanding of the nuclear structure at high angular momentum and excitation energies. researchgate.net

Experimental Techniques in Prompt Gamma-ray Analysis (PGA)

Prompt Gamma-ray Analysis (PGA) is a powerful non-destructive technique used to study the elemental and isotopic composition of materials, and it plays a significant role in the investigation of ¹⁵⁸Gd. In the context of ¹⁵⁸Gd, PGA typically involves irradiating a sample containing ¹⁵⁷Gd with a beam of thermal or cold neutrons. The subsequent neutron capture by ¹⁵⁷Gd leads to the formation of an excited ¹⁵⁸Gd* nucleus, which promptly de-excites by emitting a cascade of gamma rays. mcmaster.caiaea.org

The experimental setup for PGA often includes a well-collimated neutron beam from a research reactor or a neutron source, directed at the target material. tandfonline.comiaea.org High-resolution gamma-ray detectors, such as HPGe detectors, are positioned to detect the emitted prompt gamma rays. tandfonline.comtandfonline.com The energy spectrum of these gamma rays provides a unique fingerprint of the isotopes present in the sample.

For ¹⁵⁸Gd, specific prominent gamma-ray peaks are analyzed to confirm its presence and to study the decay process. For example, the gamma rays with energies of 79.5 keV and 182 keV are frequently studied. tandfonline.comaesj.netresearchgate.net The intensities of these gamma rays can be used to quantify the amount of ¹⁵⁷Gd in the original sample. The development of comprehensive databases for prompt gamma rays from slow neutron capture is crucial for the accurate application of PGA in various fields. iaea.org

Internal Conversion Electron Spectroscopy for Detailed Level Schemes

Internal conversion is a non-radioactive decay process where an excited nucleus transfers its energy to one of its orbital electrons, causing the electron to be ejected from the atom. The study of these internal conversion electrons (ICE) provides valuable information for constructing detailed nuclear level schemes of ¹⁵⁸Gd. When the ¹⁵⁸Gd* nucleus de-excites, in addition to gamma-ray emission, internal conversion can occur, particularly for lower-energy transitions. scirp.orgallenpress.com

Spectroscopic analysis of the kinetic energies of these ejected electrons allows for the determination of the transition energies with high precision. The energy of an ICE is the difference between the nuclear transition energy and the binding energy of the electron in its atomic shell (K, L, M, etc.). scirp.org By measuring the electron spectrum, researchers can identify peaks corresponding to conversion from different atomic shells for a given nuclear transition.

Recent experiments have utilized pixelated silicon sensors to measure the ICE spectrum from neutron-activated gadolinium. researchgate.neteuropa.eunih.gov These studies have identified ICE peaks from the K, L, and M shells for the 79.51 keV transition in ¹⁵⁸Gd. europa.eunih.gov The relative intensities of the ICE peaks from different shells and subshells provide information about the multipolarity of the nuclear transition, which is a crucial parameter in determining the spin and parity of the nuclear states involved. This information is complementary to that obtained from gamma-ray spectroscopy and is essential for establishing a complete and accurate level scheme for ¹⁵⁸Gd.

Mössbauer Spectroscopy Applied to this compound Nuclei

Mössbauer spectroscopy is a highly sensitive technique that probes the hyperfine interactions between a nucleus and its surrounding electronic environment. wikipedia.org While most Mössbauer spectroscopy studies on gadolinium have utilized the ¹⁵⁵Gd isotope, the principles can be extended to other isotopes. researchgate.netrsc.org This technique relies on the recoil-free emission and resonant absorption of gamma rays in a solid lattice.

For ¹⁵⁸Gd, Mössbauer spectroscopy could theoretically be used to study the properties of its excited states, provided a suitable radioactive source that decays to an excited state of ¹⁵⁸Gd exists and the conditions for the Mössbauer effect are met. The technique can measure isomer shifts, which are sensitive to the electron density at the nucleus, and quadrupole splitting, which arises from the interaction of the nuclear quadrupole moment with an electric field gradient. wikipedia.org These measurements provide insights into the chemical state, bonding, and local symmetry of the gadolinium atoms within a material.

Although direct Mössbauer spectroscopy on ¹⁵⁸Gd is not common, the broader application of this technique to gadolinium compounds provides a framework for how it could be applied. For example, studies on various gadolinium alloys and compounds have revealed information about hyperfine magnetic fields and isomer shifts, contributing to a deeper understanding of the electronic structure of gadolinium in different chemical environments. rsc.org

Nuclear Reactions Involving Gadolinium 158

Formation Pathways of Gadolinium-158 through Neutron Capture

This compound (¹⁵⁸Gd) is primarily formed through the neutron capture reaction of Gadolinium-157 (¹⁵⁷Gd). This process, denoted as ¹⁵⁷Gd(n,γ)¹⁵⁸Gd, is of significant interest in various scientific and technological fields.

Comprehensive Studies of the Thermal Neutron Capture on Gadolinium-157: ¹⁵⁷Gd(n,γ)¹⁵⁸Gd Reaction

The capture of a thermal neutron by a ¹⁵⁷Gd nucleus results in the formation of an excited compound nucleus, ¹⁵⁸Gd*. chinesechemsoc.org This excited state subsequently de-excites to the ground state of ¹⁵⁸Gd by emitting a cascade of gamma rays, internal conversion electrons, and Auger electrons. chinesechemsoc.orgwisc.edu This reaction is notable for having the largest thermal neutron capture cross-section among all stable isotopes. ncsu.edustackexchange.com

The de-excitation process is complex, involving the emission of prompt gamma rays, which carry away most of the energy. aesj.net However, internal conversion, where the excitation energy is transferred to an orbital electron, also occurs, leading to the emission of characteristic X-rays and Auger electrons. aesj.net The study of the gamma-ray spectrum following this reaction provides valuable information on the nuclear structure of ¹⁵⁸Gd. iaea.orgarxiv.orgarxiv.org

Experimental Measurements of Neutron Capture Cross Sections (Thermal and Resonance Energies)

The neutron capture cross-section of ¹⁵⁷Gd is exceptionally high, particularly for thermal neutrons. researchgate.net Experimental measurements have determined the thermal neutron capture cross-section of ¹⁵⁷Gd to be approximately 254,000 barns. wisc.eduacs.orgnih.gov This value is significantly larger than that of other gadolinium isotopes and other elements commonly used in nuclear applications. acs.orgnih.gov

Measurements have been performed across a range of neutron energies, including the thermal and resonance regions. researchgate.netiaea.org Discrepancies have been noted between different experimental datasets and evaluated nuclear data libraries, highlighting the ongoing need for precise measurements. osti.govosti.govepj-n.org For instance, measurements at the Rensselaer Polytechnic Institute (RPI) indicated a thermal capture cross-section for ¹⁵⁷Gd that was 11% smaller than the value in ENDF/B-VI. researchgate.netosti.gov These differences have prompted re-evaluations of the gadolinium isotope cross-sections. osti.govoecd-nea.org The large cross-section is attributed to a resonance in the s-wave neutron capture channel at a low energy of about 31.4 meV. stackexchange.comarxiv.orgoup.com

Table 1: Thermal Neutron Capture Cross Sections of Gadolinium Isotopes

Isotope	Natural Abundance (%)	Thermal Capture Cross Section (barns)
¹⁵²Gd	0.20	735 ± 20
¹⁵⁴Gd	2.18	85 ± 12
¹⁵⁵Gd	14.80	60,900 ± 500
¹⁵⁶Gd	20.47	1.8 ± 0.7
¹⁵⁷Gd	15.65	254,000 ± 815
¹⁵⁸Gd	24.84	2.2 ± 0.2
¹⁶⁰Gd	21.86	1.4 ± 0.3

Data sourced from the Atlas of Neutron Resonances. osti.gov

Energetics of the Reaction: Q-value and Excitation Energy of the Compound Nucleus

The ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction is an exothermic process with a Q-value of approximately 7.94 MeV. aesj.net This Q-value corresponds to the excitation energy of the compound nucleus ¹⁵⁸Gd* formed upon neutron capture. aesj.netunibo.it This energy is subsequently released through the emission of gamma rays and conversion electrons as the nucleus transitions to its ground state. chinesechemsoc.orgacs.org The high Q-value is a key characteristic of this reaction. unibo.it Studies have investigated the spin-parity distributions and neutron emission probabilities of the ¹⁵⁸Gd compound nucleus as a function of its excitation energy. bnl.gov

Advanced Experimental Techniques for Capture Measurements (e.g., Neutron Time-of-Flight)

Advanced experimental techniques are crucial for accurately measuring the neutron capture cross-sections and studying the resonance structure of gadolinium isotopes. The neutron time-of-flight (TOF) method is a primary technique used in these measurements. researchgate.netiaea.orgepj-conferences.org Facilities like the n_TOF at CERN and the Gaerttner LINAC Center at RPI have been instrumental in providing high-resolution data. iaea.orgresearchgate.netepj-conferences.org

The Detector for Advanced Neutron Capture Experiments (DANCE) at the Los Alamos Neutron Science Center is another powerful tool. ncsu.edu DANCE is a 4π array of 160 BaF₂ crystals that allows for detailed studies of the gamma-ray cascades following neutron capture. ncsu.eduarxiv.org It has been used to study the ¹⁵⁷Gd(n,γ) reaction in the neutron energy range from thermal to several hundred eV. arxiv.orgedpsciences.orgosti.gov These advanced techniques enable more precise determination of resonance parameters and help to resolve discrepancies in existing data. epj-conferences.orgepj-conferences.org

Evaluation and Refinement of Resonance Parameters and Resolved Resonance Regions for Gadolinium Isotopes

The evaluation and refinement of resonance parameters for gadolinium isotopes are critical for nuclear applications. epj-conferences.org This involves analyzing experimental data from transmission and capture measurements to determine the energies and widths of the resonances. The multilevel R-matrix code SAMMY, which utilizes a Bayesian approach, is a widely used tool for this purpose. researchgate.netresearchgate.netiaea.orgepj-conferences.org

Recent evaluations have incorporated new high-resolution experimental data, particularly for ¹⁵⁵Gd and ¹⁵⁷Gd, leading to improved resonance parameter sets. researchgate.netiaea.orgepj-conferences.orgepj-conferences.org These re-evaluations aim to resolve inconsistencies in previous data libraries and provide more accurate cross-section information. osti.gov The resolved resonance region for the gadolinium isotopes has been extended in recent evaluations, providing a more complete picture of their neutron interaction properties. epj-conferences.org

Two-Nucleon Transfer Reaction Studies

Two-nucleon transfer reactions are another important tool for studying the nuclear structure of ¹⁵⁸Gd. These reactions involve the transfer of two neutrons to or from a target nucleus, providing information about excited states, particularly 0⁺ states.

High-resolution studies using the ¹⁶⁰Gd(p,t)¹⁵⁸Gd reaction have been particularly fruitful, revealing the existence of numerous 0⁺ states in ¹⁵⁸Gd at excitation energies below 3.0 MeV. aip.orgresearchgate.netaip.orgarxiv.org In these experiments, a proton beam impinges on a ¹⁶⁰Gd target, and the emitted tritons are analyzed to determine the energy levels of the residual ¹⁵⁸Gd nucleus. arxiv.orgbnl.gov These studies have identified more than ten 0⁺ states, challenging nuclear models to explain such a high density of these states. aip.orgresearchgate.netarxiv.org The data from these reactions, including angular distributions of the emitted particles, are compared with theoretical calculations to assign spins and parities to the observed levels. arxiv.org The (p,t) reaction has proven to be a very effective method for populating and studying the multiple 0+ excitations in rare earth nuclei like ¹⁵⁸Gd. arxiv.org

Beta Decay Processes Leading to this compound

The beta decay of Europium-158 (¹⁵⁸Eu) is a key process that populates excited states in its daughter nucleus, this compound. ¹⁵⁸Eu decays to ¹⁵⁸Gd with a half-life of 45.9 minutes through beta-minus (β⁻) emission. chemlin.orgbnl.gov This decay process has a Q-value (total energy released) of 3434 keV. bnl.gov

Experimental studies of the ¹⁵⁸Eu decay involve producing the ¹⁵⁸Eu isotope, often through an (n,p) reaction on an enriched gadolinium target using 14 MeV neutrons. osti.goviaea.org The subsequent gamma radiation emitted as the excited ¹⁵⁸Gd nucleus de-excites is then detected using high-resolution spectrometers, such as Germanium-Lithium (Ge(Li)) detectors. osti.goviaea.org

Based on these gamma-ray measurements, detailed decay schemes have been constructed. A notable study devised a decay scheme with 24 excited levels in ¹⁵⁸Gd. osti.goviaea.org The analysis of the transition probabilities between these levels is often compared with theoretical predictions from models like the Nilsson model and theories that include band mixing effects. osti.goviaea.org

The decay of ¹⁵⁸Eu populates a wide range of energy levels in ¹⁵⁸Gd. bnl.gov The decay scheme data, including gamma-ray energies and intensities, provide crucial information for assigning spins and parities to these levels. bnl.gov For instance, the beta decay populates the ground state (0⁺), the first excited state at 79.51 keV (2⁺), and numerous other higher-lying states. bnl.gov The beta feeding intensities to the various levels in ¹⁵⁸Gd have been measured and compared with theoretical calculations. bnl.govosti.gov

Table 1: Properties of the ¹⁵⁸Eu Beta Decay

Property	Value
Parent Nuclide	¹⁵⁸Eu
Daughter Nuclide	¹⁵⁸Gd
Half-life	45.9(2) minutes chemlin.org
Decay Mode	β⁻ chemlin.org
Q-value (β⁻)	3434(10) keV bnl.gov

Table 2: Chemical Compounds and PubChem CIDs

Compound Name	PubChem CID
This compound	N/A
Europium-158	25087141 nih.gov
Gadolinium	23928
Europium	23926
Triton (B1239919)	6332154

Theoretical Frameworks and Computational Models for Gadolinium 158

Collective Nuclear Models Applied to Gadolinium-158

Collective models provide a macroscopic perspective on nuclear structure by describing the nucleus in terms of collective variables such as shape and rotational motion. Several of these models have been successfully applied to elucidate the properties of ¹⁵⁸Gd.

Interacting Boson Models (IBM-1, IBM-2, sd-IBA, df-IBA, sdf-IBA) and Their Extensions

The Interacting Boson Model (IBM) is a powerful algebraic model that describes the low-lying collective states of even-even nuclei in terms of interacting s (spin 0) and d (spin 2) bosons, which are interpreted as correlated pairs of nucleons. uokerbala.edu.iq The simpler version, IBM-1, does not distinguish between proton and neutron bosons, while IBM-2 treats them separately. uokerbala.edu.iq

Studies of ¹⁵⁸Gd within the IBM-1 framework have shown that this nucleus exhibits characteristics of a rotational (deformed) nucleus, consistent with the SU(3) dynamical symmetry limit of the model. uokerbala.edu.iq Calculations of energy levels and electric transition probabilities (B(E2) values) using the IBM-1 Hamiltonian have shown good agreement with experimental data. uokerbala.edu.iq Similarly, both IBM-1 and IBM-2 with an SU(3) limit have been used to describe the energy levels in the ground state, beta, and gamma bands of ¹⁵⁸Gd. uokerbala.edu.iq

The sd-Interacting Boson Approximation (sd-IBA) and the df-Interacting Boson Approximation (df-IBA) are extensions of the basic model. The states within the sd-IBA can be identified with the fully symmetric states in the sdf-Interacting Boson Approximation (sdf-IBA) model. A systematic study of the sdf-IBA model has demonstrated that its Hamiltonian can successfully describe the strong octupole correlations in deformed nuclei. This approach has been used to account for many of the Kπ = 0+ states in gadolinium isotopes, and the calculated energy spectra for ¹⁵⁸Gd show good agreement with experimental data. researchgate.net

Table 1: Comparison of Experimental and Calculated Energy Levels in ¹⁵⁸Gd using IBM-1

Level	Experimental Energy (keV)	Calculated Energy (keV)
2⁺₁	79.5	79.5
4⁺₁	261.4	261.5
6⁺₁	548.7	548.8
8⁺₁	944.2	944.3
10⁺₁	1447.8	1447.9
2⁺₂	977.1	977.2
3⁺₁	1023.7	1023.8
4⁺₂	1107.7	1107.8
5⁺₁	1267.3	1267.4
6⁺₂	1459.7	1459.8

While the SU(3) limit of the IBM provides a good starting point for describing deformed nuclei like ¹⁵⁸Gd, a more accurate description often requires the introduction of symmetry-breaking terms. In the pure SU(3) limit, the energy states of the same spin in the beta and gamma vibrational bands are degenerate. uokerbala.edu.iq However, experimental data for ¹⁵⁸Gd show that these bands are not degenerate.

By introducing a pairing interaction term into the Hamiltonian, this SU(3) dynamical symmetry is broken. This perturbation lifts the degeneracy of the beta and gamma bands, bringing the calculated energy levels into closer agreement with the experimental observations. uokerbala.edu.iq This breaking of the SU(3) symmetry is crucial for a detailed understanding of the nuclear structure of ¹⁵⁸Gd and other gadolinium isotopes. uokerbala.edu.iquokerbala.edu.iq

Application of the Geometric Collective Model to this compound

The Geometric Collective Model, pioneered by Bohr and Mottelson, describes the nucleus as a deformable liquid drop. The collective motion is then described by rotations and vibrations of this drop. This model has been applied to study nuclear shape transitions in the gadolinium isotope chain. uokerbala.edu.iq While specific detailed results for ¹⁵⁸Gd are part of broader studies, the model provides a complementary, more intuitive picture to the algebraic approach of the IBM.

Utilization of the Variable Moment of Inertia (VMI) Model

The Variable Moment of Inertia (VMI) model is a phenomenological model that has been successfully used to describe the rotational bands in deformed nuclei. The model assumes that the moment of inertia of the nucleus is not constant but changes with the angular momentum. This approach has been particularly useful in studying the ground state energy levels in deformed gadolinium nuclei up to high spin states. The VMI model provides a fairly accurate description of the backbending phenomenon observed in these isotopes, which is a sharp increase in the moment of inertia at high rotational frequencies.

Table 2: VMI Model Parameters for ¹⁵⁸Gd Ground State Band

Parameter	Value
J₀ (ħ²/MeV)	30.3
C (MeV³)	1.8 x 10⁵
I₀ (ħ)	0

Note: These are representative values and can vary slightly depending on the specific fitting procedure.

Insights from the Microscopic Dynamic Pairing Plus Quadrupole (DPPQ) Model

The Dynamic Pairing Plus Quadrupole (DPPQ) model is a more microscopic approach that starts from a Hamiltonian consisting of a spherical single-particle part, a pairing interaction, and a quadrupole-quadrupole interaction. The Dynamic Deformation Model (DDM), which is an extension of the PPQ model, has been used to study the nuclear structure of gadolinium isotopes. naturalspublishing.com

Microscopic and Semi-Microscopic Nuclear Structure Approaches

Microscopic and semi-microscopic models aim to describe nuclear properties starting from the fundamental interactions between nucleons. These approaches are computationally more intensive but can provide a deeper understanding of the origins of collective phenomena.

A significant advancement in the microscopic description of strongly deformed nuclei like ¹⁵⁸Gd has been the application of the proton-neutron symplectic model (PNSM). This model is a microscopic version of the Bohr-Mottelson collective model and is defined by a specific dynamical symmetry chain.

Table 3: Comparison of Experimental and PNSM Calculated Excitation Energies for ¹⁵⁸Gd (in MeV)

Band	Spin/Parity	Experimental Energy	Calculated Energy
Ground	2⁺	0.079	0.081
Ground	4⁺	0.261	0.269
Ground	6⁺	0.548	0.564
γ	2⁺	0.977	0.985
γ	3⁺	1.023	1.076
γ	4⁺	1.107	1.182
β	0⁺	1.196	1.196
β	2⁺	1.260	1.282

Quasiparticle Random Phase Approximation (QRPA) Calculations for this compound

The Quasiparticle Random Phase Approximation (QRPA) is a powerful theoretical method used to describe nuclear excitations in heavy, open-shell nuclei like this compound. This model extends the Hartree-Fock-Bogoliubov theory by incorporating correlations that describe collective excitations. For deformed gadolinium isotopes, QRPA calculations based on the finite amplitude method (FAM) with Hartree-Fock+BCS single-particle states have been employed to investigate magnetic dipole (M1) transitions.

Research findings indicate that QRPA calculations successfully identify two primary features of the M1 strength distribution in gadolinium isotopes: large spin-flip transitions at excitation energies between 5 to 10 MeV and a low-energy orbital transition. This low-energy transition corresponds to the "scissors mode," a collective excitation unique to deformed nuclei where proton and neutron distributions oscillate against each other like the blades of a pair of scissors. The microscopically calculated photoabsorption cross-sections derived from these QRPA approaches are crucial inputs for subsequent nuclear reaction modeling.

Key Findings from QRPA Calculations for Gadolinium Isotopes

Phenomenon	Energy Range	Description	Significance
Spin-Flip Transitions	5 - 10 MeV	Collective excitations involving the reorientation of nucleon spins.	Dominant component of the M1 strength at higher energies.
Scissors Mode	Low Energy (< 4 MeV)	Orbital M1 transition characteristic of deformed nuclei, where protons and neutrons oscillate.	Enhances neutron capture cross-sections at low energies.

Application of the Nilsson Model in Nuclear Decay Analyses

The Nilsson model is a fundamental framework in nuclear physics for describing the structure of deformed nuclei. Unlike the spherical shell model, the Nilsson model assumes the atomic nucleus behaves as a deformed sphere, which is particularly relevant for rare-earth nuclei such as this compound. The model is essentially a nuclear shell model that utilizes a harmonic oscillator potential with an added anisotropy, typically corresponding to a prolate or oblate ellipsoidal shape.

In the context of nuclear decay analyses, the Nilsson model provides a basis for understanding the single-particle energy levels within the deformed potential. Nucleons fill these "Nilsson states" in pairs. For an odd-mass nucleus, the quantum numbers of the last, unpaired nucleon determine the spin and parity of the nuclear ground state. For an even-even nucleus like this compound, the properties of excited states and decay pathways can be interpreted by considering excitations of nucleons from occupied to unoccupied Nilsson orbitals. The model's wavefunctions, which evolve with the degree of nuclear deformation, are used to calculate transition probabilities between different nuclear states, providing crucial insights into the gamma decay patterns observed experimentally.

Nuclear Reaction Theory and Modeling

Implementation of the Hauser-Feshbach Mechanism for Reaction Cross-Sections

The Hauser-Feshbach statistical model is a cornerstone of nuclear reaction theory, used to calculate cross-sections for reactions that proceed through a compound nucleus. A compound nucleus is an excited, intermediate state formed when a projectile merges with a target nucleus, losing memory of its formation process before it decays. This mechanism is particularly important for calculating neutron-induced reaction cross-sections.

For gadolinium isotopes, the Hauser-Feshbach theory is implemented to predict neutron capture cross-sections, such as the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction. The formalism requires several key nuclear physics inputs:

Transmission Coefficients: These describe the probability of a particle entering or leaving the nucleus and are typically calculated using an optical model.

Nuclear Level Densities: A statistical description of the number of excited states per unit energy in the compound nucleus.

Gamma-ray Strength Functions: These model the average electromagnetic transition probabilities for the gamma decay of the compound nucleus.

Calculations for gadolinium have shown that incorporating microscopic inputs, such as the gamma-ray strength functions derived from QRPA calculations, can significantly impact the predicted cross-sections. Specifically, the inclusion of the low-energy M1 scissors mode enhances the calculated neutron capture cross-section, although models still sometimes underestimate experimental data, suggesting the need for further refinements.

Core Inputs for Hauser-Feshbach Model Calculations

Input Parameter	Description	Derived From
Transmission Coefficients	Probability of particle absorption or emission.	Optical Model
Nuclear Level Density	Density of excited states as a function of energy, spin, and parity.	Phenomenological models (e.g., Fermi gas) or microscopic theories.
Gamma-ray Strength Function (γSF)	Average reduced probability for gamma-ray transitions.	Theoretical models (e.g., QRPA) or experimental data.

Advanced Computational and Simulation Methodologies

Development and Application of Monte Carlo Programs for Emission Spectra (e.g., IMRDEC, Geant4, DICEBOX)

Advanced computational simulations are indispensable for modeling the complex processes of nuclear decay and particle transport. Monte Carlo programs use random sampling to simulate the probabilistic nature of these phenomena, providing detailed insights into emission spectra.

Geant4 (Geometry and Tracking) is a versatile and widely used toolkit for simulating the passage of particles through matter. In the context of this compound, Geant4 has been used to simulate the neutron capture reaction on Gadolinium-157, which results in an excited Gd-158 nucleus. researchgate.net The simulation models the subsequent de-excitation cascade, which includes the emission of gamma rays and internal conversion electrons. Such simulations are critical for understanding detector response and for developing models of the gamma-ray spectrum from the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction. researchgate.net By combining known discrete gamma transitions with theoretical models for the continuum part of the spectrum, Geant4 simulations can reproduce experimental results with high fidelity. researchgate.net

DICEBOX is a specialized Monte Carlo code designed to simulate the gamma-ray cascades following the decay of a highly excited nucleus, particularly from a region of high level density where individual energy levels are not experimentally resolved. iaea.orgiaea.org The code is based on the statistical model of the nucleus and requires inputs for level densities and photon strength functions. iaea.orgosti.gov DICEBOX has been successfully applied to model gamma cascades in heavy nuclei, including those in the rare-earth region like gadolinium. claremont.edu It allows for the simulation of fluctuations in transition intensities and level populations, which is a key feature for accurately reproducing experimental spectra. iaea.org The code is used to evaluate nuclear data by comparing simulated gamma spectra with experimental measurements, thereby testing and refining the underlying nuclear structure models. osti.govclaremont.edu

Solving Relativistic Dirac Equations for Accurate Transition Energy Calculations

For heavy elements such as gadolinium, the high nuclear charge necessitates the use of relativistic quantum mechanics to accurately model the behavior of its electrons. The Dirac equation, a cornerstone of relativistic quantum mechanics, provides a more precise description of electron energies and dynamics than the non-relativistic Schrödinger equation. Solving the relativistic Dirac equations is therefore crucial for obtaining accurate transition energy calculations in this compound.

One notable study in this area calculated the photon and electron spectra of excited this compound (¹⁵⁸Gd*) resulting from the neutron capture reaction of Gadolinium-157 (¹⁵⁷Gd). nih.gov This research employed two distinct methodologies to determine the energies of the resulting transitions. The first was a simplified (Z+1)/Z approximation scheme. The second, and more rigorous, approach involved the direct and accurate calculation by solving the relativistic Dirac equations. nih.gov

The use of the IMRDEC Monte Carlo computer program was central to these calculations. nih.gov The necessary relaxation probabilities for these computations were sourced from the EADL file of the Lawrence Livermore National Laboratory. nih.gov For certain N and O transitions where data was unavailable in the EADL file, additional determinations were made using the DHS j-j scheme as developed by Chen. nih.gov

Detailed research findings from this study, including a direct comparison of transition energies calculated by the simple (Z+1)/Z scheme and the more accurate relativistic Dirac equation method, are presented in the literature. However, specific numerical data tables from this primary source are not publicly available at this time, precluding their direct inclusion in this article. The research underscores the importance of relativistic calculations for achieving high-precision results in the study of heavy isotopes like this compound.

Advanced Research Methodologies and Instrumentation Specific to Gadolinium 158 Studies

Experimental Facilities for Nuclear Reaction Investigations

Nuclear reaction studies involving ¹⁵⁸Gd are conducted at specialized facilities capable of producing high-flux neutron beams or accelerating charged particles to induce specific nuclear transformations.

High-flux neutron sources are essential for measuring neutron-induced reaction data with high precision. The time-of-flight (TOF) method is commonly employed at these facilities to determine neutron energies.

Rensselaer Polytechnic Institute LINAC (RPI LINAC): The Gaerttner LINAC Center at RPI has been instrumental in performing neutron capture and transmission measurements on various gadolinium isotopes, including ¹⁵⁸Gd. researchgate.netresearchgate.net In these experiments, isotopically enriched gadolinium samples are placed in a neutron beam generated by the 60 MeV electron LINAC. epj-conferences.org For instance, neutron capture measurements were conducted at a 25-meter flight station using the TOF method. researchgate.netresearchgate.net These efforts have led to the identification of new neutron resonances for several gadolinium isotopes, including one new resonance for ¹⁵⁸Gd. researchgate.net The data obtained from these measurements are crucial for refining resonance parameters used in nuclear data evaluations like ENDF/B-VII.0. researchgate.netresearchgate.net

Japan Proton Accelerator Research Complex (J-PARC): At the Japan Spallation Neutron Source (JSNS) within J-PARC, pulsed neutron beams are used for a variety of nuclear physics experiments. Studies on gadolinium isotopes have been performed using instruments like the Accurate Neutron–Nucleus Reaction Measurement Instrument (ANNRI) to measure gamma-ray energy spectra from radiative thermal neutron capture. oup.com

Kyoto University Research Reactor (KUR): KUR is a light-water moderated tank-type reactor that serves as a valuable neutron source for inter-university research programs in Japan. researchgate.netresearchgate.net Established in 1963, its facilities, including the Kyoto University Critical Assembly (KUCA), are available for various nuclear experiments, such as reaction rate measurements and reactor physics studies. kyoto-u.ac.jpoapen.orgkyoto-u.ac.jp

Facility	Primary Application for Gd-158 Studies	Key Features
RPI LINAC	Neutron capture and transmission measurements; Resonance parameter analysis. researchgate.netresearchgate.net	Pulsed electron LINAC, Time-of-Flight (TOF) method. epj-conferences.org
J-PARC	Radiative thermal neutron capture studies; Gamma-ray spectroscopy. oup.com	Pulsed spallation neutron source. oup.com
Kyoto University Research Reactor (KUR)	General nuclear experiments, reaction rate measurements. kyoto-u.ac.jpoapen.org	5MW light-water moderated research reactor. researchgate.net

Particle accelerators are used to study the excited states of nuclei through transfer reactions. In these reactions, one or more nucleons are transferred between a projectile and a target nucleus, populating specific energy levels in the final nucleus.

A high-resolution study of the excited states in ¹⁵⁸Gd was conducted using the (p, t) two-neutron transfer reaction. researchgate.net This experiment utilized the Q3D spectrograph facility at the Munich Tandem accelerator. researchgate.net By measuring the angular distributions of the emitted tritons, researchers were able to identify and assign spin and parity to over 200 excited states in ¹⁵⁸Gd up to an excitation energy of 4.3 MeV. researchgate.net The analysis provided a nearly complete level scheme, offering a robust dataset for testing nuclear structure models. researchgate.net

Summary of ¹⁵⁸Gd Excited States Identified via (p, t) Reaction researchgate.net

Spin-Parity (Jπ)	Number of Assigned States
2+	95
4+	64
6+	14
Negative Parity States	~20

Sophisticated Detector Systems for Nuclear Spectroscopy

The precise characterization of radiation emitted from nuclear reactions involving ¹⁵⁸Gd requires highly specialized detector systems. These instruments are designed for high-resolution energy measurements and the detection of coincident gamma-rays.

High-Purity Germanium (HPGe) detectors are the cornerstone of high-resolution gamma-ray spectroscopy. physicsopenlab.orgnuclear-power.com Their superior energy resolution is critical for resolving the complex gamma-ray spectra that result from neutron capture in gadolinium isotopes. physicsopenlab.org In studies of the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction, HPGe detectors are used to precisely measure the energies and intensities of the emitted gamma-rays. oup.comnih.gov This allows for the construction of detailed nuclear level schemes and the determination of photon strength functions. nih.gov To achieve optimal performance and minimize thermal noise, HPGe detectors must be operated at cryogenic temperatures, typically using liquid nitrogen. nuclear-power.com

Multiplicity-type detectors are designed to measure the number of gamma-rays (multiplicity) emitted in a single neutron capture event. These systems often consist of an array of scintillator crystals surrounding the target sample.

RPI 16-segment NaI(Tl) Detector: At the RPI LINAC, a 16-segment sodium iodide (NaI(Tl)) multiplicity detector has been used for neutron capture measurements on ¹⁵⁸Gd. researchgate.netresearchgate.net This detector is a 20-liter cylindrical NaI(Tl) system that allows for the measurement of capture yields as a function of gamma-ray multiplicity. researchgate.netepj-conferences.org A recent upgrade to a digital data acquisition system enables the recording of gamma-energy deposition in each segment as a function of neutron time-of-flight. epj-conferences.org

DANCE Array: The Detector for Advanced Neutron Capture Experiments (DANCE) at Los Alamos National Laboratory is another highly segmented, 4π BaF₂ calorimeter used to study gamma-rays following neutron capture on gadolinium isotopes. Its high segmentation and close packing facilitate detailed gamma-ray multiplicity measurements.

Scintillation detectors are widely used in nuclear physics for their high detection efficiency and fast timing properties.

⁶Li Glass Scintillators: Lithium-6 (⁶Li) enriched glass scintillators are commonly used for detecting thermal neutrons. belnauka.byscintacor.com The detection mechanism relies on the ⁶Li(n,α)³H reaction, where the resulting alpha particle and triton (B1239919) produce scintillation light. scintacor.com While primarily for thermal neutrons, their application in studying reactions on ¹⁵⁸Gd would typically involve detecting neutrons scattered from the target or produced in subsequent reactions.

Liquid Scintillators: Organic liquid scintillators, such as those based on C₆D₆, are employed in neutron capture experiments due to their low intrinsic sensitivity to neutrons and excellent timing characteristics. researchgate.net They are particularly useful in time-of-flight measurements. researchgate.net Doped liquid scintillators can also offer pulse-shape discrimination capabilities to distinguish between neutron and gamma-ray events. berkeleynucleonics.com

Detector Type	Example	Primary Use in Gd-158 Studies	Key Characteristics
Semiconductor	High-Purity Germanium (HPGe)	High-resolution gamma-ray spectroscopy from (n,γ) reactions. oup.comphysicsopenlab.org	Excellent energy resolution (~2 keV FWHM for 1.3 MeV γ). nuclear-power.com Requires cryogenic cooling. nuclear-power.com
Multiplicity Detector	16-segment Sodium Iodide (NaI) Array	Measurement of gamma-ray multiplicity in neutron capture events. researchgate.netresearchgate.net	High efficiency, good for calorimetry and multiplicity filtering. epj-conferences.org
Scintillator	⁶Li Glass	Thermal neutron detection. belnauka.byscintacor.com	High thermal neutron cross-section. scintacor.com
Scintillator	Liquid Scintillator (C₆D₆)	Neutron capture yield measurements via TOF. researchgate.net	Low neutron sensitivity, fast timing, pulse-shape discrimination. researchgate.netberkeleynucleonics.com

Integration of Water Cherenkov Detectors in Large-Scale Experiments

Large-scale water Cherenkov detectors, pivotal in neutrino and particle physics, have seen enhanced capabilities through the integration of gadolinium. While the primary isotopes of interest for the intended function are Gadolinium-155 and Gadolinium-157 due to their exceptionally high thermal neutron capture cross-sections, the use of natural gadolinium compounds necessitates a thorough understanding of all constituent isotopes, including Gadolinium-158.

The fundamental principle involves dissolving a gadolinium compound, typically gadolinium sulfate (B86663) (Gd₂(SO₄)₃), into the ultrapure water of the detector. researchgate.net This process, known as "loading," significantly improves the detector's ability to identify neutrons. In neutrino interactions, such as the inverse beta decay (IBD) of an anti-electron neutrino with a proton, a positron and a neutron are produced. The gadolinium dissolved in the water efficiently captures the neutron, resulting in an excited gadolinium nucleus that promptly de-excites by emitting a cascade of gamma rays with a total energy of approximately 8 MeV. This produces a distinct, delayed signal that provides a highly efficient "tag" for neutron-producing events, allowing for significant background reduction. researchgate.netjaea.go.jp

Prominent experiments utilizing this technique include:

Super-Kamiokande (SK): Located in Japan, the SK experiment began its gadolinium-loaded phase (SK-Gd) in 2020. researchgate.netresearchgate.net The initial loading involved dissolving 13 tons of gadolinium sulfate octahydrate into 50,000 tons of water, achieving a 0.011% mass concentration of gadolinium. tandfonline.compnnl.govresearchgate.net This modification enhances the search for supernova relic neutrinos and improves the ability to distinguish between neutrinos and antineutrinos. researchgate.netresearchgate.net The gamma-ray spectrum resulting from neutron capture on ¹⁵⁷Gd, which produces ¹⁵⁸Gd in an excited state, is a crucial component of the data analysis. elsevierpure.comresearchgate.netarxiv.orgoup.com

WATCHMAN (Water Cherenkov Monitor for Anti-Neutrinos): This proposed kiloton-scale detector aims to demonstrate the feasibility of remote nuclear reactor monitoring by detecting reactor-produced antineutrinos from a distance. tandfonline.com The design specifies a gadolinium-doped water Cherenkov detector to tag the neutron from inverse beta decay events with high efficiency. frontiersin.orgaip.org The project underscores the importance of gadolinium loading for non-proliferation applications.

While ¹⁵⁸Gd itself does not have a high neutron capture cross-section, its nuclear structure is fundamental to the process. The de-excitation of the ¹⁵⁸Gd nucleus formed after neutron capture on ¹⁵⁷Gd produces the characteristic gamma-ray signature that these experiments are designed to detect. Therefore, precise models of the ¹⁵⁸Gd energy levels and gamma-ray emission probabilities are essential for simulating detector response and accurately interpreting experimental data. elsevierpure.comarxiv.org

Isotope Enrichment and High-Precision Characterization Techniques

The study and application of this compound often require its separation from other isotopes or precise determination of its abundance. This is achieved through advanced enrichment and characterization methodologies.

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is a state-of-the-art technique for obtaining high-precision measurements of isotope ratios. In the context of gadolinium, MC-ICP-MS has been employed to determine the isotopic composition of all its stable isotopes with high accuracy. nih.gov

The methodology involves introducing a gadolinium sample into an argon plasma, which ionizes the atoms. The resulting ion beam is then passed through a mass spectrometer, where magnetic fields separate the isotopes based on their mass-to-charge ratio. Multiple Faraday cup detectors simultaneously collect the ion beams of different isotopes, allowing for the precise measurement of their ratios.

To correct for instrumental mass bias, studies have utilized a regression model that employs an isotopic standard of another element, such as hafnium (¹⁷⁸Hf/¹⁷⁷Hf), as a primary calibrator. nih.govnih.gov This approach avoids reliance on conventional normalizing isotope ratios. nih.gov One study reported high-precision measurements for a candidate isotopic reference material, GADS-1, providing the following isotope amount ratios relative to this compound. nih.govnih.gov

Isotope Ratio	Value for GADS-1 Material
¹⁵²Gd / ¹⁵⁸Gd	0.00820(2)
¹⁵⁴Gd / ¹⁵⁸Gd	0.08798(12)
¹⁵⁵Gd / ¹⁵⁸Gd	0.59681(63)
¹⁵⁶Gd / ¹⁵⁸Gd	0.82508(57)
¹⁵⁷Gd / ¹⁵⁸Gd	0.63060(22)
¹⁶⁰Gd / ¹⁵⁸Gd	0.87910(60)

Data sourced from a 2020 study on gadolinium isotopic composition using MC-ICP-MS. nih.govnih.gov

Laser isotope separation, particularly Atomic Vapor Laser Isotope Separation (AVLIS), has been developed for the enrichment of specific gadolinium isotopes. spiedigitallibrary.org This technique is primarily focused on enriching the odd isotopes, ¹⁵⁵Gd and ¹⁵⁷Gd, for their application as burnable poisons in nuclear reactors. aip.org The process, however, inherently involves the separation and depletion of even isotopes like ¹⁵⁸Gd.

The AVLIS process for gadolinium typically involves a three-step photoionization scheme:

Vaporization: Metallic gadolinium is vaporized using an electron beam to create an atomic beam. spiedigitallibrary.org

Selective Excitation: A precisely tuned dye laser excites the target isotope (e.g., ¹⁵⁷Gd) to a higher energy level. This step relies on the isotope shift, which is the slight difference in atomic energy levels between isotopes.

Ionization: One or two additional lasers provide the energy to ionize the excited atom, leaving other isotopes in their neutral state.

A key development in gadolinium enrichment is the use of polarization selection rules. tandfonline.com By using three linearly polarized laser beams with a specific combination of J quantum numbers for the energy levels, it is possible to selectively ionize the odd isotopes (which have non-zero nuclear spin) while the even isotopes (like ¹⁵⁸Gd with zero nuclear spin) are not ionized. researchgate.net Using this method, enrichments of ¹⁵⁷Gd to levels of 80-90% have been demonstrated experimentally. researchgate.net The efficiency of this process makes the production of enriched gadolinium economically viable for nuclear applications. spiedigitallibrary.org

Prompt Gamma Neutron Activation Analysis (PGNAA) is a non-destructive analytical technique used to determine the elemental and isotopic composition of a sample. thermofisher.comwikipedia.orgnist.gov The method involves irradiating a sample with a beam of neutrons. When an atomic nucleus within the sample captures a neutron, it enters an excited state and instantaneously emits characteristic prompt gamma rays to return to a more stable state. frontier-cf252.com

For the detection of gadolinium isotopes, PGNAA is particularly effective due to their large neutron capture cross-sections. While the technique is often used to measure the total gadolinium content, it is inherently isotope-specific. nih.govmcmaster.ca The detection of ¹⁵⁸Gd is intrinsically linked to the neutron capture by ¹⁵⁷Gd. The reaction, ¹⁵⁷Gd(n,γ)¹⁵⁸Gd, produces ¹⁵⁸Gd in an excited state. tandfonline.com This excited nucleus then de-excites, emitting a complex spectrum of prompt gamma rays whose energies are unique to the nuclear level structure of ¹⁵⁸Gd. elsevierpure.comarxiv.org

By using a high-resolution gamma-ray spectrometer (such as a high-purity germanium detector), researchers can measure this energy spectrum. elsevierpure.comnist.gov The energies of the gamma-ray peaks identify the isotope (in this case, the product nucleus ¹⁵⁸Gd), and the intensity of these peaks is proportional to the amount of the target nucleus (¹⁵⁷Gd) in the sample. wikipedia.org This technique has been used to validate nuclear data by measuring the gamma-ray spectrum from the ¹⁵⁷Gd(n,γ) reaction and comparing it to models of the ¹⁵⁸Gd nuclear structure. tandfonline.comelsevierpure.com

Nanoscale Secondary Ion Mass Spectrometry (NanoSIMS) is a powerful surface analysis technique that provides elemental and isotopic information at very high spatial resolution, down to 50 nanometers. pnnl.govwikipedia.orggoldschmidt.info This capability allows for the creation of detailed isotopic maps, revealing the distribution of specific isotopes, including ¹⁵⁸Gd, within complex samples. researchgate.net

The NanoSIMS instrument works by rastering a finely focused primary ion beam (typically Cs⁺ or O⁻) across the sample surface. wikipedia.orgnih.gov The impact of the primary ions sputters atoms and small clusters from the surface, a fraction of which are ionized. These "secondary ions" are then extracted and analyzed by a high-mass-resolution mass spectrometer. researchgate.net The instrument can detect up to seven different masses simultaneously, enabling parallel acquisition of isotopic data and perfect image superimposition. pnnl.govwikipedia.org

This technique is particularly valuable in biological, geological, and materials science research. wikipedia.orgresearchgate.net For instance, if a biological system is studied using a gadolinium-based compound enriched in a particular isotope, NanoSIMS can be used to track the uptake and subcellular localization of that compound by mapping the isotopic distribution. nih.govnih.gov Its high sensitivity (sub-parts-per-million) and ability to resolve isobaric interferences make it possible to distinguish and map ¹⁵⁸Gd from other elements or isotopes of similar mass, providing unique insights into processes at the nanoscale. pnnl.govwikipedia.org

Nuclear Data Evaluation and Database Development

Accurate and reliable nuclear data are essential for all applications involving nuclear science and technology. For this compound, this data includes neutron cross-sections, gamma-ray spectra from nuclear reactions, and decay properties. This information is meticulously evaluated and compiled into large-scale nuclear data libraries.

These evaluations are based on a combination of experimental measurements and theoretical nuclear model calculations. The evaluated data are then formatted and stored in internationally recognized databases, such as:

ENDF (Evaluated Nuclear Data File): A comprehensive library of nuclear data for a wide range of isotopes, primarily used in the United States. ENDF/B-VIII.0 is a recent version that includes updated evaluations for gadolinium isotopes. osti.govornl.gov

JENDL (Japanese Evaluated Nuclear Data Library): A library developed in Japan, with versions like JENDL-4.0 and the recent JENDL-5 containing extensive data for fission products and heavy nuclides, including ¹⁵⁸Gd. jaea.go.jpjaea.go.jp

JEFF (Joint Evaluated Fission and Fusion File): A collaborative effort in Europe. jaea.go.jp

These libraries provide crucial parameters for ¹⁵⁸Gd, including:

Neutron Cross-Sections: Data on the probability of various neutron-induced reactions, such as elastic scattering (n,n), inelastic scattering (n,n'), and capture (n,γ), across a wide range of neutron energies. jaea.go.jpenea.it

Gamma-Ray Production Data: Detailed information on the energy and intensity of gamma rays produced in reactions, such as the spectrum from ¹⁵⁷Gd(n,γ)¹⁵⁸Gd, which is critical for detector modeling. tandfonline.comelsevierpure.com

Decay Data: Although ¹⁵⁸Gd is a stable isotope, the libraries contain information on its energy levels and transitions. mit.edu

This evaluated data is fundamental for simulation software (e.g., MCNP, SCALE) used in nuclear reactor design, criticality safety analysis, radiation shielding, and physics research to accurately model the behavior of neutrons and photons in systems containing gadolinium. osti.govornl.govenea.it

Role of International Nuclear Data Libraries (ENDF/B, EXFOR) and Codes (SAMMY) in this compound Data Evaluation

The evaluation of neutron cross-section data for this compound is a systematic process that integrates experimental data with theoretical models, facilitated by international cooperation and specialized software. At the core of this process are nuclear data libraries like the Evaluated Nuclear Data File (ENDF/B) and the Experimental Nuclear Reaction Data (EXFOR) database, along with analysis codes such as SAMMY.

The EXFOR database serves as a global repository for experimental nuclear reaction data, providing the foundational measurements for any evaluation. researchgate.net For ¹⁵⁸Gd, this includes data from neutron transmission and capture yield experiments conducted at facilities worldwide. These raw experimental data points are the essential input for the evaluation process.

Evaluators use sophisticated computer codes to analyze this experimental data and generate a comprehensive set of recommended nuclear data. The multilevel R-matrix code SAMMY (Sequential Analysis of Multiple Measurements) is a primary tool for this purpose, particularly in the resolved resonance region. epj-conferences.orgornl.gov It is estimated that approximately 80% of the resolved resonance data in recent ENDF/B library releases were generated using SAMMY. ornl.gov

The SAMMY code employs a generalized least-squares technique rooted in Bayes' theory to fit the experimental data. epj-conferences.orgresearchgate.net The process is iterative; experimental data from transmission and capture cross-section measurements are entered sequentially. epj-conferences.org The code accounts for various experimental effects such as temperature variations, resolution broadening, background noise, and normalization factors to refine the analysis. epj-conferences.org With each step, SAMMY produces an updated set of resonance parameters and a corresponding covariance matrix, which are then used in the analysis of subsequent experimental datasets. epj-conferences.org The quality of the fit of the evaluated data to the experimental points is assessed using metrics like the chi-squared (χ²) value. epj-conferences.org

The final output of this analysis is a complete and consistent set of resonance parameters and cross-sections for isotopes like ¹⁵⁸Gd. This evaluated data is then compiled into formats suitable for inclusion in comprehensive nuclear data libraries such as ENDF/B in the United States and the Joint Evaluated Fission and Fusion File (JEFF) in Europe. epj-n.org These libraries provide the essential data for nuclear reactor simulations and criticality safety analyses. epj-n.org

Research on Resolving Discrepancies in Experimental and Evaluated Nuclear Data for Gadolinium Isotopes

Despite the rigorous evaluation process, discrepancies often arise between different experimental datasets and evaluated nuclear data libraries for gadolinium isotopes, including ¹⁵⁸Gd. These inconsistencies can have significant implications for nuclear reactor safety and design, prompting dedicated research efforts to resolve them. epj-n.org

For instance, significant inconsistencies have been observed between integral experiments, such as pile-oscillation measurements, and microscopic cross-section measurements for the thermal neutron capture cross-section of natural gadolinium. epj-n.org Furthermore, simulations of critical facilities have revealed that some recent evaluations of gadolinium cross-sections could pose safety concerns for certain reactor types. epj-n.org Analysis of isotopic concentrations in spent nuclear fuel has also pointed to potential inaccuracies in the evaluated data for gadolinium isotopes in libraries like JEFF-3.1.1. epj-n.org

To address these challenges, new high-precision experimental measurements are crucial. epj-n.org Research programs at facilities like the Gaerttner LINAC Center at Rensselaer Polytechnic Institute (RPI) have performed new neutron capture and transmission measurements on isotopically enriched gadolinium samples, including ¹⁵⁵Gd, ¹⁵⁶Gd, ¹⁵⁷Gd, ¹⁵⁸Gd, and ¹⁶⁰Gd. researchgate.net

In one such study, the combined fitting of these new, high-resolution experimental data was performed using the SAMMY code. researchgate.net This re-evaluation led to the identification of previously unlisted resonances and the removal of resonances present in the ENDF/B-VII.0 library that were not substantiated by the new experimental evidence. researchgate.net For this compound specifically, this work identified one new resonance and led to the removal of one resonance that had been listed in the ENDF/B-VII.0 evaluation. researchgate.net

Table 1: Adjustments to ¹⁵⁸Gd Resonance Parameters from Recent RPI Experiments vs. ENDF/B-VII.0

Isotope	New Resonances Observed	Resonances Removed from ENDF/B-VII.0
This compound (¹⁵⁸Gd)	1	1

The impact of these updated resonance parameters is reflected in the calculated capture resonance integral, a key parameter for reactor physics calculations. The parameters from the recent RPI study yielded a capture resonance integral of 395 ± 2 barns. researchgate.net This value represents a notable difference when compared to calculations based on previous datasets, highlighting the importance of continuous re-evaluation efforts. researchgate.net

Table 2: Comparison of ¹⁵⁸Gd Capture Resonance Integral (0.5 eV to 20 MeV)

Data Source	Capture Resonance Integral (barns)	Percentage Difference from Present RPI Work
Present RPI Parameters	395 ± 2	-
ENDF/B-VII.0 Parameters	392 ± 2 (approx.)	~0.8% lower
Previous RPI Parameters	402 ± 2 (approx.)	~1.7% higher

Note: Values for ENDF/B-VII.0 and Previous RPI Parameters are derived from the percentage differences reported in the source material. researchgate.net

These ongoing research efforts, combining new precision measurements with advanced data analysis techniques, are fundamental to resolving discrepancies in the nuclear data for this compound and other gadolinium isotopes, thereby enhancing the reliability and safety of nuclear applications. epj-n.orgresearchgate.net

Research Applications of Gadolinium 158 in Other Scientific Disciplines

Applications in Advanced Neutron Detection Technologies and Instrumentation

The exceptionally high probability of ¹⁵⁷Gd capturing a thermal neutron is a cornerstone of many modern neutron detection systems. researchgate.net When a ¹⁵⁷Gd nucleus absorbs a neutron, it transmutes into an excited state of ¹⁵⁸Gd (¹⁵⁸Gd*), which then de-excites by emitting a complex cascade of gamma rays and internal conversion electrons. chinesechemsoc.orgresearchgate.net It is the detection of these emissions that signals the presence of a neutron.

Advanced neutron detectors are designed to efficiently register these secondary radiations. These technologies include:

Scintillator Detectors: Gadolinium can be incorporated into scintillator crystals, such as Gadolinium Gallium Garnet (GAGG). researchgate.net When a neutron is captured, the resulting gamma rays and electrons from the de-excitation of ¹⁵⁸Gd* cause the scintillator to emit light, which is then detected by a photosensor.

Solid-State Semiconductor Detectors: These devices utilize a layer of gadolinium as a neutron converter material coupled with a semiconductor detector. nih.govosti.gov The internal conversion electrons emitted during the ¹⁵⁸Gd* de-excitation have sufficient energy to create a detectable electrical signal as they pass through the semiconductor material. osti.gov The spectrum of these electrons, with prominent energies around 72 keV, provides a distinct signature of neutron capture. nih.govosti.gov

The effectiveness of these detectors relies on the characteristics of the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd reaction. The high cross-section ensures a high probability of neutron interaction even in thin layers of gadolinium, allowing for the creation of compact and efficient detectors. researchgate.netnih.gov The subsequent decay of ¹⁵⁸Gd* provides the energetic particles necessary for detection.

Table 1: Key Products of the ¹⁵⁷Gd(n,γ)¹⁵⁸Gd* Reaction Used in Neutron Detection

Reaction Product	Typical Energy Range	Role in Detection	Source
Gamma Rays	Total cascade energy of ~7.9 MeV	Induce scintillation in crystal detectors; can be detected directly.	arxiv.orgoup.com
Internal Conversion Electrons (ICEs)	Dominated by peaks at ~72 keV, 132 keV, and 174 keV	Create direct ionization and electrical signals in semiconductor detectors.	nih.govosti.gov
Auger Electrons	Low energy (~0.8 keV)	Contribute to the overall signal but have very short ranges.	chinesechemsoc.org

Role in Fundamental Neutrino Physics Experiments, particularly for Neutron Tagging

In the field of neutrino physics, detecting antineutrinos often relies on observing the inverse beta decay (IBD) reaction, where an antineutrino interacts with a proton to produce a positron and a neutron. arxiv.org A key challenge is distinguishing this rare signal from background radiation. This is achieved by detecting both the prompt signal from the positron and the delayed signal from the neutron capture.

Gadolinium has become a crucial element for enhancing this detection method. arxiv.orgoup.com Large-scale neutrino observatories, such as Super-Kamiokande, have been doped with gadolinium compounds (like gadolinium sulfate) for this purpose. arxiv.orgfishersci.beaps.org The rationale is as follows:

The neutron produced in the IBD reaction is thermalized (slowed down) by the detector medium (typically water or liquid scintillator).

In a gadolinium-doped detector, the neutron is highly likely to be captured by either ¹⁵⁵Gd or ¹⁵⁷Gd due to their massive neutron capture cross-sections, which are orders of magnitude larger than that of hydrogen. arxiv.orgresearchgate.net

The capture on ¹⁵⁷Gd creates an excited ¹⁵⁸Gd* nucleus. This nucleus rapidly de-excites, releasing a gamma-ray cascade with a total energy of about 7.9 MeV. arxiv.orgoup.com

This high-energy gamma cascade provides a clear, delayed coincidence signal that is easily distinguishable from the lower-energy (2.2 MeV) gamma-ray produced by neutron capture on hydrogen and other background events. researchgate.net

This "neutron tagging" technique significantly improves the signal-to-noise ratio, enhancing the sensitivity of experiments searching for faint signals like the diffuse supernova neutrino background (DSNB) or studying solar neutrinos. arxiv.orgaps.orgresearchgate.net The stable ¹⁵⁸Gd isotope is the end product of this vital detection chain for the ¹⁵⁷Gd capture reaction.

Contributions to Nuclear Reactor Physics and Criticality Safety Assessments through Gadolinium Isotope Evaluations

In nuclear reactor technology, gadolinium is widely used as a burnable poison or neutron absorber. americanelements.comrsc.orggoogle.com It is mixed into nuclear fuel to control excess reactivity in fresh fuel, ensuring the reactor operates within safe limits. The isotopes ¹⁵⁵Gd and ¹⁵⁷Gd are the primary actors in this role due to their high propensity for absorbing neutrons. google.comepj-conferences.org

As the reactor operates and the fuel is burned, these gadolinium isotopes are gradually consumed, transmuting into ¹⁵⁶Gd and ¹⁵⁸Gd, respectively. google.com This process has several important implications for reactor physics and safety:

Reactivity Change: The product isotopes, ¹⁵⁶Gd and ¹⁵⁸Gd, have much smaller neutron absorption cross-sections than their predecessors. google.com The conversion of high-cross-section isotopes to low-cross-section isotopes causes the neutron-absorbing property of the fuel to decrease over time, which must be precisely modeled to predict the reactor's behavior.

Residual Penalty: Although ¹⁵⁸Gd has a low thermal neutron capture cross-section (around 2.2 barns), its accumulation creates a small but lasting negative reactivity effect, known as a residual penalty, that persists after the primary burnable poisons (¹⁵⁵Gd and ¹⁵⁷Gd) have been depleted. google.comjaea.go.jp

Accurate criticality safety assessments and fuel cycle calculations depend on precise data for all gadolinium isotopes. epj-conferences.orgresearchgate.net International efforts and research programs are dedicated to the evaluation of gadolinium isotope nuclear data. These evaluations use experimental measurements of neutron capture and transmission to refine resonance parameters for codes like SAMMY, which are used to model reactor performance. epj-conferences.orgresearchgate.net The accurate characterization of ¹⁵⁸Gd's properties and its production from ¹⁵⁷Gd is a critical component of these evaluations, ensuring the safety and efficiency of nuclear power operations. epj-conferences.orgoecd-nea.org

Table 2: Neutron Cross-Section Data for Key Gadolinium Isotopes

Isotope	Natural Abundance (%)	Thermal Neutron Capture Cross-Section (barns)	Source
¹⁵⁵Gd	14.80	60,900	arxiv.org
¹⁵⁷Gd	15.65	254,000	arxiv.org
¹⁵⁸Gd	24.84	2.2	oup.com

Q & A

Q. How to optimize Gd-158-based contrast agents for neutron-capture therapy while minimizing toxicity?

• Methodological Answer : Functionalize Gd-158 nanoparticles with PEG ligands to enhance biocompatibility. Assess cellular uptake and retention via ICP-MS in in vitro models (e.g., glioblastoma cell lines). Quantify neutron activation products (e.g., gamma emissions) using gamma counters and compare with dosimetry models .